Cas no 2674113-08-5 (O1-tert-butyl O2-methyl cis-4-(hydroxymethyl)pyrrolidine-1,2-dicarboxylate)

O1-tert-butyl O2-methyl cis-4-(hydroxymethyl)pyrrolidine-1,2-dicarboxylate is a protected pyrrolidine derivative featuring a hydroxymethyl group at the 4-position in a cis configuration. The tert-butyl and methyl ester groups provide selective deprotection opportunities, making it a versatile intermediate in organic synthesis, particularly for the construction of complex molecules such as pharmaceuticals and bioactive compounds. The hydroxymethyl functionality allows for further derivatization, while the rigid pyrrolidine scaffold contributes to stereochemical control in reactions. This compound is valued for its stability, synthetic flexibility, and potential applications in medicinal chemistry and asymmetric synthesis.
O1-tert-butyl O2-methyl cis-4-(hydroxymethyl)pyrrolidine-1,2-dicarboxylate structure
2674113-08-5 structure
Product Name:O1-tert-butyl O2-methyl cis-4-(hydroxymethyl)pyrrolidine-1,2-dicarboxylate
CAS No:2674113-08-5
MF:C12H21NO5
MW:259.298844099045
MDL:MFCD31620806
CID:5269556
PubChem ID:69675038
Update Time:2025-06-13

O1-tert-butyl O2-methyl cis-4-(hydroxymethyl)pyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Pyrrolidinedicarboxylic acid, 4-(hydroxymethyl)-, 1-(1,1-dimethylethyl) 2-methyl ester, (2R,4R)-rel-
    • O1-tert-butyl O2-methyl cis-4-(hydroxymethyl)pyrrolidine-1,2-dicarboxylate
    • DTXSID301127153
    • CS-0137465
    • 1-t-Butyl 2-methyl (2S,4S)-4-(hydroxymethyl)pyrrolidine-1,2-dicarboxylate
    • 1-(tert-Butyl) 2-methyl (2S,4S)-4-(hydroxymethyl)pyrrolidine-1,2-dicarboxylate
    • SCHEMBL6126124
    • 1-tert-butyl 2-methyl cis-4-(hydroxymethyl)pyrrolidine-1,2-dicarboxylate
    • (2S,4S)-1-tert-butyl 2-methyl 4-(hydroxymethyl)pyrrolidine-1,2-dicarboxylate
    • MFCD28502697
    • P19246
    • CABWKOSZCAHYJE-IUCAKERBSA-N
    • 2674113-08-5
    • PS-20186
    • 1-(1,1-Dimethylethyl) 2-methyl (2S,4S)-4-(hydroxymethyl)-1,2-pyrrolidinedicarboxylate
    • Rel-1-(tert-butyl) 2-methyl (2S,4S)-4-(hydroxymethyl)pyrrolidine-1,2-dicarboxylate
    • 2-Methyl (2S,4S)-1-boc-4-(hydroxymethyl)pyrrolidine-2-carboxylate
    • 1194059-42-1
    • 1-tert-butyl 2-methyl (2S,4S)-4-(hydroxymethyl)pyrrolidine-1,2-dicarboxylate
    • MDL: MFCD31620806
    • Inchi: 1S/C12H21NO5/c1-12(2,3)18-11(16)13-6-8(7-14)5-9(13)10(15)17-4/h8-9,14H,5-7H2,1-4H3/t8-,9-/m1/s1
    • InChI Key: CABWKOSZCAHYJE-RKDXNWHRSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)C[C@H](CO)C[C@@H]1C(OC)=O

Computed Properties

  • Exact Mass: 259.14197277g/mol
  • Monoisotopic Mass: 259.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 76.1Ų

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Additional information on O1-tert-butyl O2-methyl cis-4-(hydroxymethyl)pyrrolidine-1,2-dicarboxylate

Comprehensive Overview of O1-tert-butyl O2-methyl cis-4-(hydroxymethyl)pyrrolidine-1,2-dicarboxylate (CAS No. 2674113-08-5)

The compound O1-tert-butyl O2-methyl cis-4-(hydroxymethyl)pyrrolidine-1,2-dicarboxylate (CAS No. 2674113-08-5) is a highly specialized pyrrolidine derivative with significant applications in pharmaceutical and organic synthesis. Its unique structural features, including the hydroxymethyl group and dicarboxylate moieties, make it a valuable intermediate for designing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery, particularly in the development of protease inhibitors and chiral building blocks.

One of the key reasons for the growing attention toward O1-tert-butyl O2-methyl cis-4-(hydroxymethyl)pyrrolidine-1,2-dicarboxylate is its role in asymmetric synthesis. The cis-configuration of the molecule provides stereochemical control, which is critical for creating enantiomerically pure compounds. This aligns with the current trend in pharmaceutical research, where chiral drugs dominate the market due to their enhanced efficacy and reduced side effects. The compound’s tert-butyl and methyl ester groups further enhance its stability and reactivity, making it a versatile tool for peptide coupling and catalysis.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in bioconjugation and small-molecule therapeutics. O1-tert-butyl O2-methyl cis-4-(hydroxymethyl)pyrrolidine-1,2-dicarboxylate fits perfectly into this niche, as it can be tailored for structure-activity relationship (SAR) studies. Its hydroxymethyl functionality allows for further derivatization, enabling researchers to explore novel scaffolds for targeting diseases like cancer and neurodegenerative disorders.

Another area of interest is the compound’s potential in green chemistry. With sustainability becoming a priority, chemists are seeking eco-friendly synthetic routes that minimize waste and energy consumption. The pyrrolidine core of this molecule offers opportunities for atom-economical transformations, such as ring-opening reactions and click chemistry. These attributes make it a candidate for biodegradable materials and catalytic applications, addressing the global push toward sustainable manufacturing.

From a commercial perspective, O1-tert-butyl O2-methyl cis-4-(hydroxymethyl)pyrrolidine-1,2-dicarboxylate is gaining traction in the fine chemicals market. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the needs of medicinal chemists and process development teams. Its CAS No. 2674113-08-5 serves as a unique identifier, ensuring precise sourcing and regulatory compliance, which is crucial for Good Manufacturing Practice (GMP) standards.

In summary, O1-tert-butyl O2-methyl cis-4-(hydroxymethyl)pyrrolidine-1,2-dicarboxylate represents a cutting-edge solution for modern chemical challenges. Its multifaceted applications in drug design, catalysis, and sustainable chemistry position it as a compound of high relevance. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in the next generation of therapeutic innovations and industrial processes.

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